Cas no 24867-26-3 (2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil))

• Product name: 2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil)
• CAS No: 24867-26-3
• MF: C₉H₁₅N₅
• MW: 193.248900651932
• MDL: MFCD04973589
• CID: 52585
• PubChem ID: 606255

2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil) Chemical and Physical Properties

Names and Identifiers

• 2,4-Diamino-6-piperidinopyrimidine
• 2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil)
• C9H15N5
• 6-piperidin-1-ylpyrimidine-2,4-diamine
• 6-(piperidin-1-yl)pyrimidine-2,4-diamine
• Desoxyminoxidil
• 2,4-Pyrimidinediamine, 6-(1-piperidinyl)-
• DESOXY-MINOXIDYL
• IPFIEHIRBSTAKA-UHFFFAOYSA-N
• 2,4-Diamino-6-piperdinopyrimidine
• 2,6-diamino-4-piperidinopyrimidine
• 6-Piperidinopyrimidine-2,4-diamine
• STL453213
• Deoxyminoxidil
• SB43048
• DTXSID40345669
• UNII-TAP23999WK
• 2 pound not4-Diamino-6-piperidinopyrimidine
• AMY10999
• (4-amino-6-piperidin-1-yl-pyrimidin-2-yl)-amine
• C74282
• AKOS006291887
• SCHEMBL2797830
• DS-10644
• MFCD04973589
• Z1198165348
• Minoxidil impurity E [EP impurity]
• 6-(Piperidin-1-yl)pyrimidine-2,4-diamine (Desoxyminoxidil)
• CS-0186498
• Minoxidil Intermediates
• 24867-26-3
• FT-0649194
• EN300-7414284
• AC-26645
• J-507096
• TAP23999WK
• pyrimidine, 2,4-diamino-6-piperidino-
• DTXCID80296742
• DB-019873

• MDL： MFCD04973589
• Inchi： 1S/C9H15N5/c10-7-6-8(13-9(11)12-7)14-4-2-1-3-5-14/h6H,1-5H2,(H4,10,11,12,13)
• InChI Key： IPFIEHIRBSTAKA-UHFFFAOYSA-N
• SMILES： N1(C2C([H])=C(N([H])[H])N=C(N([H])[H])N=2)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 193.13300
• Monoisotopic Mass: 193.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• XLogP3: 0.8

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: 124-126°C
• Boiling Point: 495.6±55.0 °C at 760 mmHg
• Flash Point: 253.5±31.5 °C
• Refractive Index: 1.681
• PSA: 81.06000
• LogP: 1.85870

2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Store at 4 ° C, better storage at -4 ° C

2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil) Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil)

Comprehensive Overview of 2,4-Diamino-6-piperidinopyrimidine (Desoxyminoxidil) (CAS No. 24867-26-3)

2,4-Diamino-6-piperidinopyrimidine, commonly known as Desoxyminoxidil, is a chemically synthesized compound with the CAS registry number 24867-26-3. This pyrimidine derivative has garnered significant attention in the fields of dermatology and hair care due to its structural similarity to minoxidil, a well-known active ingredient in hair growth treatments. Researchers and cosmetic formulators are increasingly exploring its potential applications, particularly in addressing hair thinning and promoting follicular health.

The molecular structure of Desoxyminoxidil features a pyrimidine core substituted with two amino groups at positions 2 and 4, along with a piperidine ring at position 6. This configuration contributes to its unique biochemical properties, enabling it to interact with keratinocytes and dermal papilla cells. Unlike traditional minoxidil, Desoxyminoxidil lacks the N-oxide moiety, which may influence its pharmacokinetics and reduce the risk of systemic side effects. This characteristic makes it a compelling alternative for individuals seeking targeted solutions for hair rejuvenation.

In recent years, the demand for non-invasive hair growth solutions has surged, driven by rising awareness of androgenetic alopecia and age-related hair loss. Searches for terms like "Desoxyminoxidil vs minoxidil" or "natural-looking hair regrowth" reflect consumer interest in comparative efficacy and safety profiles. Preliminary studies suggest that 2,4-Diamino-6-piperidinopyrimidine may enhance microcirculation in the scalp while prolonging the anagen phase of the hair cycle, though further clinical validation is warranted.

From a formulation standpoint, Desoxyminoxidil exhibits favorable solubility in polar solvents, facilitating its incorporation into serums, foams, or topical lotions. Its stability under physiological pH conditions (5.5–7.0) aligns with cosmetic industry standards, making it compatible with auxiliary ingredients like antioxidants (e.g., tocopherol) and penetration enhancers (e.g., propylene glycol). Such versatility addresses the growing market trend toward multifunctional hair care systems that combine active treatments with nourishing components.

Beyond its cosmetic applications, CAS 24867-26-3 has sparked interest in biochemical research for its potential role in modulating adenosine triphosphate (ATP)-sensitive potassium channels. This mechanism, analogous to minoxidil’s vasodilatory effects, could extend its utility to other dermatological conditions characterized by compromised blood flow. However, regulatory approvals for such indications would require extensive toxicological assessments and controlled trials.

Environmental and safety considerations for 2,4-Diamino-6-piperidinopyrimidine are equally critical. Current data indicate low ecotoxicity, but proper handling protocols should be followed during industrial-scale production to minimize occupational exposure. The compound’s biodegradability profile remains under investigation, aligning with the global push for sustainable cosmetic ingredients—a frequently searched topic among eco-conscious consumers.

In conclusion, Desoxyminoxidil represents a promising frontier in trichology and dermatological science. Its dual action—potentially stimulating hair follicles while minimizing adverse effects—positions it as a candidate for next-generation hair wellness formulations. As research progresses, this compound may redefine standards for evidence-based cosmeceuticals, answering the public’s call for transparent, science-backed beauty solutions.